4-((2,5-Dichlorophenyl)amino)-4-oxo-2-(piperidin-1-yl)butanoic acid

• IUPAC Name: 4-(2,5-dichloroanilino)-4-oxo-2-piperidin-1-ylbutanoic acid
• InChI: InChI=1S/C15H18Cl2N2O3/c16-10-4-5-11(17)12(8-10)18-14(20)9-13(15(21)22)19-6-2-1-3-7-19/h4-5,8,13H,1-3,6-7,9H2,(H,18,20)(H,21,22)
• InChI Key: MUEJGESZZRDCOR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(CC(=O)NC2=C(C=CC(=C2)Cl)Cl)C(=O)O
• Molecular Formula: C15H18Cl2N2O3
• Molecular Weight: 345.2 g/mol

Description

4-((2,5-Dichlorophenyl)amino)-4-oxo-2-(piperidin-1-yl)butanoic acid, also known as DAPT, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential applications in various fields of research. DAPT is a γ-secretase inhibitor that has been found to be effective in blocking the Notch signaling pathway, which is involved in various cellular processes, including cell differentiation, proliferation, and apoptosis.

Scientific Research Applications

Suzuki–Miyaura Coupling

DCPAB: . This reaction is widely used for constructing carbon–carbon bonds. Here’s how it works:

Biologically Active Derivatives

DCPAB: derivatives have been explored for their biological activities. Notably:

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Apoptosis Induction in Cancer Cells

Researchers, including Kemnitzer et al., have investigated 2-amino-3-cyano-4-aryl-4H-chromenes, a class of compounds related to DCPAB. Specifically:

• Apoptosis : A derivative called 146a induced apoptosis in T47D breast cancer cells. .